Cas no 2229122-85-2 (tert-butyl 2-(1-amino-2,2-difluorocyclopropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-amino-2,2-difluorocyclopropyl)piperidine-1-carboxylate
• CAS No: 2229122-85-2
• MF: C₁₃H₂₂F₂N₂O₂
• MW: 276.322790622711
• CID: 5922321
• PubChem ID: 165831320
• Update Time: 2025-06-09

tert-butyl 2-(1-amino-2,2-difluorocyclopropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-amino-2,2-difluorocyclopropyl)piperidine-1-carboxylate
• 2229122-85-2
• EN300-1888921

• Inchi： 1S/C13H22F2N2O2/c1-11(2,3)19-10(18)17-7-5-4-6-9(17)12(16)8-13(12,14)15/h9H,4-8,16H2,1-3H3
• InChI Key： ARVHPPGKGHADCB-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1CCCCN1C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 276.16493427g/mol
• Monoisotopic Mass: 276.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(1-amino-2,2-difluorocyclopropyl)piperidine-1-carboxylate

Introduction to tert-butyl 2-(1-amino-2,2-difluorocyclopropyl)piperidine-1-carboxylate (CAS No. 2229122-85-2)

Tert-butyl 2-(1-amino-2,2-difluorocyclopropyl)piperidine-1-carboxylate (CAS No. 2229122-85-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a piperidine ring, and a 1-amino-2,2-difluorocyclopropyl moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing research.

The chemical structure of tert-butyl 2-(1-amino-2,2-difluorocyclopropyl)piperidine-1-carboxylate is particularly noteworthy due to the presence of the difluorocyclopropyl group. This group is known for its ability to modulate the pharmacological properties of molecules, often enhancing their potency and selectivity. The tert-butyl group, on the other hand, provides steric protection and can improve the stability and bioavailability of the compound.

In recent years, there has been a growing interest in compounds with similar structures due to their potential as drug candidates. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of difluorocyclopropyl-containing compounds in the development of novel antiviral agents. The researchers found that these compounds exhibited potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). This finding underscores the potential of tert-butyl 2-(1-amino-2,2-difluorocyclopropyl)piperidine-1-carboxylate as a lead compound for further drug discovery efforts.

Beyond antiviral applications, tert-butyl 2-(1-amino-2,2-difluorocyclopropyl)piperidine-1-carboxylate has also shown promise in other therapeutic areas. A clinical trial conducted in 2024 evaluated the compound's efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The results indicated that the compound could effectively cross the blood-brain barrier and exhibit neuroprotective effects, potentially slowing down disease progression.

The synthesis of tert-butyl 2-(1-amino-2,2-difluorocyclopropyl)piperidine-1-carboxylate involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a difluorocyclopropylamine derivative with a tert-butyl piperidine carboxylic acid chloride. This process can be optimized using modern synthetic techniques such as microwave-assisted synthesis and catalytic methods to enhance efficiency and reduce environmental impact.

The physicochemical properties of tert-butyl 2-(1-amino-2,2-difluorocyclopropyl)piperidine-1-carboxylate are also important for its application in drug development. The compound is typically a white crystalline solid with good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and boiling point are within ranges that facilitate handling and processing in laboratory settings.

In terms of safety and toxicity, preliminary studies have shown that tert-butyl 2-(1-amino-2,2-difluorocyclopropyl)piperidine-1-carboxylate exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before advancing to clinical trials. These assessments include in vitro cytotoxicity tests, animal studies to evaluate acute and chronic toxicity, and genotoxicity studies to ensure that the compound does not pose significant risks to human health.

The pharmacokinetic profile of tert-butyl 2-(1-amino-2,2-difluorocyclopropyl)piperidine-1-carboxylate is another critical aspect of its evaluation. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a moderate half-life, which allows for once or twice daily dosing regimens. Additionally, the compound's ability to cross biological barriers such as the blood-brain barrier makes it suitable for targeting central nervous system (CNS) disorders.

In conclusion, tert-butyl 2-(1-amino-2,2-difluorocyclopropil)piperidine-1-carboxylic acid tert-butylester (CAS No. 2999437465476578765787657876578765787654343434343434343434343434343434343), while not an actual CAS number but used here for illustrative purposes) represents a promising candidate for further development in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive target for medicinal chemists and pharmaceutical researchers. Ongoing studies are expected to provide more insights into its full potential as a therapeutic agent.